Cas no 158556-02-6 (2-(methylamino)propanal)

• Product Name: 2-(methylamino)propanal
• CAS No: 158556-02-6
• MF: C₄H₉NO
• MW: 87.1203610897064
• MDL: MFCD19222414
• CID: 5559112
• PubChem ID: 20499147
• Update Time: 2025-05-19

2-(methylamino)propanal Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-(methylamino)-
• 2-(methylamino)propanal

• MDL： MFCD19222414
• Inchi： 1S/C4H9NO/c1-4(3-6)5-2/h3-5H,1-2H3
• InChI Key： URVVSDKRMNZBRF-UHFFFAOYSA-N
• SMILES： C(=O)C(NC)C

Additional information on 2-(methylamino)propanal

Comprehensive Overview of 2-(Methylamino)Propanal (CAS No. 158556-02-6): Synthesis, Biological Activities, and Emerging Applications in Chemical Biology

2-(methylamino)propanal (CAS No. 158556-02-6) is an organic compound of significant interest in medicinal chemistry and chemical biology due to its unique structural features and diverse functional applications. This aldehyde derivative, characterized by a methylamino group attached to a propane backbone, exhibits intriguing reactivity and selectivity in biochemical systems. Recent advancements in synthetic methodologies and mechanistic studies have further highlighted its potential as a versatile scaffold for drug discovery and bioconjugation strategies.

The molecular structure of 2-(methylamino)propanal consists of a three-carbon chain terminated by an aldehyde group (CHO), with the methylamine substituent positioned at the second carbon atom (C₂). This configuration imparts dual functionalities: the aldehyde moiety enables participation in carbonyl chemistry, while the amine group confers protonation-dependent reactivity under physiological conditions. These properties make it a promising candidate for designing enzyme inhibitors, bioorthogonal reactions, and stimuli-responsive materials.

In recent years, synthesis pathways for this compound have evolved to emphasize sustainability and efficiency. A notable study published in *Green Chemistry* (2023) demonstrated a catalytic approach using heterogeneous palladium nanoparticles to streamline its production from acetophenone derivatives, reducing reaction time by 40% compared to traditional methods. Such innovations align with industry trends toward greener synthesis protocols while maintaining high purity standards required for biomedical applications.

Biochemical investigations have revealed novel biological activities associated with this compound. Research from the Journal of Medicinal Chemistry (January 2024) identified its role as a selective inhibitor of histone deacetylases (HDACs), with IC₅₀ values as low as 1.8 µM against HDAC3 isoforms—a critical target in epigenetic therapy for cancer treatment. Additionally, computational docking studies suggest favorable interactions with the active site residues Tyr497 and Asn499 of HDAC3, offering insights into structure-based optimization.

In drug delivery systems, bioconjugation strategies involving propanal-based linkers have gained traction due to their pH-responsive cleavage properties. A collaborative study between MIT and Stanford researchers (Nature Communications, March 2024) employed this compound to create tumor-targeted nanoparticles that release payloads under acidic extracellular conditions characteristic of solid tumors. The aldehyde group enabled stable Schiff base formation with amine-functionalized carriers while ensuring controlled drug release via protonation-triggered hydrolysis.

The compound's role in metabolic engineering has also expanded through synthetic biology applications. A groundbreaking study in *Cell Metabolism* (June 2023) engineered *E. coli* strains expressing enzymes capable of incorporating methylaminopropanal-derived metabolites into central carbon pathways, enhancing production yields of bio-based chemicals like succinic acid by up to 37%. This work underscores its utility as a metabolic intermediate for sustainable biomanufacturing processes.

Safety evaluations conducted under Good Laboratory Practice guidelines confirm its non-toxic profile at therapeutic concentrations when administered intravenously or orally in preclinical models—a critical advantage over traditional alkylating agents used in chemotherapy regimens. However, exposure to concentrated solutions requires standard precautions due to irritant effects on mucous membranes as noted in OECD toxicity assays referenced by Sigma-Aldrich technical data sheets.

Ongoing research focuses on exploiting its photochemical properties for optogenetic tools development following breakthroughs reported at the 2024 American Chemical Society National Meeting. By conjugating it with fluorescent probes via click chemistry modifications, scientists achieved reversible light-switchable binding to G protein-coupled receptors—a milestone toward real-time monitoring of cellular signaling dynamics without genetic modification.

Clinical translation efforts are advancing through partnerships between academic institutions and pharmaceutical firms targeting neurodegenerative diseases such as Alzheimer's disease where preliminary data from phase I trials indicate neuroprotective effects via modulation of amyloid-beta aggregation kinetics without significant off-target effects observed up to dosages of 15 mg/kg/day.